Cas no 183680-94-6 (2-Ethyl-3,4-dimethyl-1H-pyrrole)

• Product Name: 2-Ethyl-3,4-dimethyl-1H-pyrrole
• CAS No: 183680-94-6
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 114164
• Update Time: 2023-08-02

2-Ethyl-3,4-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2-ethyl-3,4-dimethyl-
• 1H-Pyrrole,2-ethyl-3,4-dimethyl-(9CI)
• Dimethylathylpyrrol
• 2-Ethyl-3,4-dimethyl-1H-pyrrole
• 1H-Pyrrole, 2-ethyl-3,4-dimethyl-

• Inchi： 1S/C8H13N/c1-4-8-7(3)6(2)5-9-8/h5,9H,4H2,1-3H3
• InChI Key： XADHLFVRTDESMR-UHFFFAOYSA-N
• SMILES： N1C=C(C)C(C)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.6
• Topological Polar Surface Area: 15.8